Cas no 1805971-40-7 (Ethyl 4-cyano-2-(difluoromethyl)-3-methoxypyridine-5-carboxylate)
Ethyl 4-cyano-2-(difluoromethyl)-3-methoxypyridine-5-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 4-cyano-2-(difluoromethyl)-3-methoxypyridine-5-carboxylate
-
- Inchi: 1S/C11H10F2N2O3/c1-3-18-11(16)7-5-15-8(10(12)13)9(17-2)6(7)4-14/h5,10H,3H2,1-2H3
- InChI Key: OMJOIZRSBJABDP-UHFFFAOYSA-N
- SMILES: FC(C1C(=C(C#N)C(C(=O)OCC)=CN=1)OC)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 342
- XLogP3: 1.4
- Topological Polar Surface Area: 72.2
Ethyl 4-cyano-2-(difluoromethyl)-3-methoxypyridine-5-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029040523-1g |
Ethyl 4-cyano-2-(difluoromethyl)-3-methoxypyridine-5-carboxylate |
1805971-40-7 | 97% | 1g |
$1,504.90 | 2022-04-01 |
Ethyl 4-cyano-2-(difluoromethyl)-3-methoxypyridine-5-carboxylate Related Literature
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
Additional information on Ethyl 4-cyano-2-(difluoromethyl)-3-methoxypyridine-5-carboxylate
Ethyl 4-cyano-2-(difluoromethyl)-3-methoxypyridine-5-carboxylate (CAS No. 1805971-40-7): A Versatile Intermediate in Modern Pharmaceutical Synthesis
Ethyl 4-cyano-2-(difluoromethyl)-3-methoxypyridine-5-carboxylate (CAS No. 1805971-40-7) is a highly valuable intermediate in the realm of pharmaceutical synthesis, playing a pivotal role in the development of novel therapeutic agents. This compound, characterized by its intricate molecular structure, has garnered significant attention due to its utility in constructing complex heterocyclic frameworks essential for drug discovery.
The molecular backbone of Ethyl 4-cyano-2-(difluoromethyl)-3-methoxypyridine-5-carboxylate incorporates several key functional groups that enhance its reactivity and adaptability. The presence of a cyano group at the 4-position, a difluoromethyl group at the 2-position, and a methoxy group at the 3-position contributes to its multifaceted role in synthetic chemistry. These substituents not only influence the electronic properties of the molecule but also provide multiple sites for further functionalization, making it an indispensable building block in medicinal chemistry.
In recent years, the demand for advanced intermediates like Ethyl 4-cyano-2-(difluoromethyl)-3-methoxypyridine-5-carboxylate has surged, driven by the continuous quest for innovative drug candidates. The compound's ability to serve as a precursor for various pharmacophores has been leveraged in the synthesis of molecules targeting diverse therapeutic areas, including oncology, neurology, and anti-inflammatory applications.
One of the most compelling aspects of Ethyl 4-cyano-2-(difluoromethyl)-3-methoxypyridine-5-carboxylate is its incorporation into active pharmaceutical ingredients (APIs) with enhanced biological activity. The cyano group, for instance, is known to improve metabolic stability and binding affinity, while the difluoromethyl moiety is often employed to enhance lipophilicity and bioavailability. These attributes make it an attractive candidate for further derivatization.
Recent studies have highlighted the compound's significance in the development of kinase inhibitors, particularly those targeting tyrosine kinases involved in cancer therapy. The pyridine core provides a scaffold that can be modified to interact with specific enzymatic pockets, while the electron-withdrawing nature of the cyano and difluoromethyl groups enhances binding interactions. This has led to the discovery of several lead compounds with promising preclinical profiles.
The synthetic pathways involving Ethyl 4-cyano-2-(difluoromethyl)-3-methoxypyridine-5-carboxylate are also worth exploring. Advanced synthetic methodologies have been developed to optimize yield and purity, ensuring that pharmaceutical manufacturers can access high-quality material for their processes. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have been particularly effective in constructing the desired pyridine derivatives.
In addition to its role in drug development, Ethyl 4-cyano-2-(difluoromethyl)-3-methoxypyridine-5-carboxylate has found applications in agrochemical research. Its structural features make it a suitable candidate for synthesizing novel pesticides and herbicides that target specific biological pathways in plants. This dual utility underscores its importance as a versatile intermediate.
The future prospects of Ethyl 4-cyano-2-(difluoromethyl)-3-methoxypyridine-5-carboxylate are bright, with ongoing research aimed at expanding its applications and improving synthetic efficiency. Collaborative efforts between academia and industry are expected to yield new insights into its potential uses, further solidifying its position as a cornerstone in pharmaceutical synthesis.
1805971-40-7 (Ethyl 4-cyano-2-(difluoromethyl)-3-methoxypyridine-5-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)